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Compound of Interest

Compound Name: YO-2

Cat. No.: B611900

Application Notes and Protocols for YO-2

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and
experimental use of YO-2, a selective plasmin inhibitor. YO-2 has been identified as a pro-
apoptotic agent in various cancer cell lines, including melanoma and thymocytes.

Chemical Properties

Property Value

] trans-4-aminomethylcyclohexanecarbonyl-L-(O-
Chemical Name ) ] )
picolyl)tyrosine-n-octylamide

Chemical Formula C31H46N403[1]

Molecular Weight 522.73 g/mol [1]

CAS Number 288254-44-4[1]

Class Small molecule plasmin inhibitor[1][2]

Data Presentation

The following table summarizes the quantitative data regarding the biological activity of YO-2 in
cancer cell lines.
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Cell Line Assay Concentration  Result Reference
B16F10 (murine o ~30% reduction
Cell Viability 5uM ) ) ) [3]
melanoma) in proliferation
B16F10 (murine o ~50% reduction
Cell Viability 10 uM ) ) ) [3]
melanoma) in proliferation
B16F10 (murine Cytotoxicity (LDH ~50%
30 uM . [4]
melanoma) Assay) cytotoxicity
Human A431 ) Dose-dependent
_ _ Cell Growth Various o [3]
(skin carcinoma) inhibition
SK-MEL-28
) Dose-dependent
(human Cell Growth Various o [3]
inhibition
melanoma)

Mechanism of Action

YO-2 induces apoptosis through distinct mechanisms in different cell types.

In Melanoma Cells: YO-2 upregulates the tumor suppressor protein p53. This leads to an

increase in the expression of microRNAs miR-103 and miR-107. These miRNAs then target

and downregulate the expression of Low-Density Lipoprotein Receptor-related Protein 1

(LRP1), a receptor implicated in melanoma growth. The downregulation of LRP1 ultimately

leads to the induction of apoptosis.[3][4][5]

In Thymocytes: YO-2 induces apoptosis through the activation of the caspase cascade.[1]

Specifically, it has been shown to stimulate the activities of caspase-8, caspase-9, and

caspase-3-like proteases.

Signaling Pathway in Melanoma
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Caption: Signaling pathway of YO-2-induced apoptosis in melanoma cells.

Experimental Protocols
Cell Viability Assay (Trypan Blue Exclusion)

This protocol is for determining the number of viable cells after treatment with YO-2.
Materials:
e B16F10 melanoma cells

e Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)
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e YO-2 (dissolved in a suitable solvent, e.g., DMSO)
e Trypan Blue solution (0.4%)

e Hemocytometer or automated cell counter
Procedure:

e Seed B16F10 cells in a 24-well plate at a density of 1 x 1075 cells/well and allow them to
adhere overnight.

o Treat the cells with various concentrations of YO-2 (e.g., 5 uM, 10 uM, 30 pM) or vehicle
control (DMSO) for 24 hours.[3]

 After incubation, collect the cells by trypsinization.
e Mix an aliquot of the cell suspension with an equal volume of Trypan Blue solution.

o Load the mixture onto a hemocytometer and count the number of viable (unstained) and
non-viable (blue) cells under a microscope.

» Calculate the percentage of viable cells for each treatment condition.

Caspase-3/7 Activity Assay

This protocol measures the activity of executioner caspases 3 and 7, key mediators of
apoptosis.

Materials:

B16F10 melanoma cells

Caspase-Glo® 3/7 Assay kit (or similar)

White-walled 96-well plates suitable for luminescence measurements

Luminometer

Procedure:
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Seed B16F10 cells in a white-walled 96-well plate at a density of 1 x 10"4 cells/well and
allow them to adhere overnight.

Treat the cells with YO-2 at the desired concentrations for the desired time (e.g., 24 hours).
Include a vehicle control and a positive control (e.g., staurosporine).

Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.
Add 100 pL of Caspase-Glo® 3/7 Reagent to each well.

Mix the contents of the wells by gentle shaking for 30 seconds.

Incubate the plate at room temperature for 1 to 2 hours, protected from light.

Measure the luminescence of each sample using a luminometer.[4]

Quantitative Real-Time PCR (gqPCR) for Apoptosis-
Related Gene Expression

This protocol is for quantifying the mRNA expression levels of pro-apoptotic (PUMA, BAX) and

anti-apoptotic (BCL2) genes.

Materials:

YO-2 treated and untreated B16F10 cells

RNA extraction kit

cDNA synthesis kit

gPCR master mix (e.g., SYBR Green)

Primers for PUMA, BAX, BCL2, and a reference gene (e.g., GAPDH or (3-actin)

Real-Time PCR instrument

Procedure:
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RNA Extraction: Following treatment with YO-2 for 24 hours, harvest the cells and extract
total RNA using a commercial RNA extraction kit according to the manufacturer's
instructions.

cDNA Synthesis: Synthesize first-strand cDNA from the extracted RNA using a cDNA
synthesis Kit.

gPCR Reaction Setup: Prepare the gPCR reaction mixture containing cDNA template,
forward and reverse primers for the target and reference genes, and gPCR master mix.

gPCR Amplification: Perform the qPCR reaction using a real-time PCR instrument with

appropriate cycling conditions.

Data Analysis: Analyze the amplification data and calculate the relative expression of the
target genes (PUMA, BAX, BCL2) normalized to the reference gene using the AACt method.

[4]

Experimental Workflow

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b611900?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9818169/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Culture & Treatment

' Seed Cells '

y
K‘ Treat with YO—2)|

Apoptodis Assays

y

Cell Viability Assay Caspase-3/7 Activity GenCeIPEC; Erfeosrsion
(Trypan Blue) Assay (PUMA, BAX, BCL2)

Data Analysis

Analyze Results

Click to download full resolution via product page

Caption: Workflow for investigating YO-2 induced apoptosis.

Standard Operating Procedure for Handling YO-2

1. Introduction and Scope: This SOP describes the procedures for the safe handling of the
potent small molecule inhibitor, YO-2, in a laboratory setting to minimize the risk of exposure to
personnel.

2. Hazard Identification: YO-2 is a potent biological agent. While specific toxicology data is
limited, it should be handled as a hazardous compound. Potential routes of exposure include
inhalation, skin contact, and ingestion.

3. Personal Protective Equipment (PPE):

e Gloves: Wear two pairs of nitrile gloves when handling YO-2 powder or solutions.
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Lab Coat: A dedicated lab coat should be worn and laundered separately.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Respiratory Protection: When handling the powder form outside of a certified chemical fume
hood or biological safety cabinet, a properly fitted N95 or higher-rated respirator is required.

. Engineering Controls:

All weighing and preparation of stock solutions of YO-2 powder must be conducted in a
certified chemical fume hood or a biological safety cabinet.

Work surfaces should be covered with absorbent, disposable bench paper.

. Handling Procedures:

Receiving and Storage: Upon receipt, inspect the container for any damage. Store YO-2 in a
clearly labeled, sealed container in a designated, secure location, following the
manufacturer's temperature recommendations.

Solution Preparation: Prepare stock solutions in a fume hood. Use a dedicated set of
pipettes and other equipment for handling YO-2.

Administration to Cell Cultures: When adding YO-2 solutions to cell cultures, work within a
biological safety cabinet.

. Spill and Waste Management:

Spills: In case of a spill, immediately alert personnel in the area. For small spills, absorb the
material with an inert absorbent material, decontaminate the area with a suitable cleaning
agent (e.g., 70% ethanol), and dispose of all contaminated materials as hazardous waste.
For large spills, evacuate the area and contact the institutional safety office.

Waste Disposal: All disposable materials that have come into contact with YO-2 (e.g., pipette
tips, gloves, bench paper) must be disposed of in a designated hazardous waste container.

. Emergency Procedures:
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Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.

Inhalation: Move to fresh air immediately.

In all cases of exposure, seek immediate medical attention and report the incident to the
laboratory supervisor and institutional safety office. Provide the Safety Data Sheet (SDS) for
YO-2 to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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